4-(2-(Azepan-1-yl)ethoxy)benzaldehyde

Specification

• CAS No.: 223251-09-0
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol
• IUPAC Name: 4-[2-(azepan-1-yl)ethoxy]benzaldehyde
• Standard InChI: InChI=1S/C15H21NO2/c17-13-14-5-7-15(8-6-14)18-12-11-16-9-3-1-2-4-10-16/h5-8,13H,1-4,9-12H2
• Standard InChI Key: COFCTUNXRHGCRK-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)CCOC2=CC=C(C=C2)C=O
• Canonical SMILES: C1CCCN(CC1)CCOC2=CC=C(C=C2)C=O

Introduction

4-(2-(Azepan-1-yl)ethoxy)benzaldehyde, with the CAS number 223251-09-0, is a chemical compound that has garnered attention due to its role as an impurity in pharmaceuticals, notably in the synthesis of drugs like Bazedoxifene and Landiolol. This compound is characterized by its molecular formula, C15H21NO2, and a molecular weight of 247.33 g/mol.

Synonyms

This compound is also known by several synonyms, including:

• 4-[2-(1-Azepanyl)ethoxy]benzaldehyde

• Bazedoxifene impurity 4

• Benzaldehyde, 4-[2-(hexahydro-1H-azepin-1-yl)ethoxy]-.

Applications and Impurities

4-(2-(Azepan-1-yl)ethoxy)benzaldehyde is primarily recognized as an impurity in pharmaceutical compounds. It is associated with Bazedoxifene, a selective estrogen receptor modulator used in the treatment of osteoporosis, and Landiolol, a beta-blocker used in cardiovascular medicine.

Suppliers and Availability

This compound is available from various suppliers globally, particularly in China, where companies like Dayang Chem, Hefei TNJ Chemical Industry Co., Ltd., and others offer it for purchase. Additionally, it can be sourced from international vendors such as Pharmaffiliates.

Suppliers List

Supplier	Country	Contact Information
Dayang Chem (Hangzhou) Co., Ltd.	China	+86-571-88938639, info@dycnchem.com
Hefei TNJ Chemical Industry Co., Ltd.	China	+86-0551-65418684, sales@tnjchem.com
Pharmaffiliates	-	Available through their website